4-Bromo-5-(((tert-butyldimethylsilyl)oxy)methyl)thiazole

• Molecular Formula: C10H18BrNOSSi
• Molecular Weight: 308.31 g/mol
• IUPAC Name: (4-bromo-1,3-thiazol-5-yl)methoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C10H18BrNOSSi/c1-10(2,3)15(4,5)13-6-8-9(11)12-7-14-8/h7H,6H2,1-5H3
• InChI Key: GNGLEGJVPJEGTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=C(N=CS1)Br

Description

4-Bromo-5-(((tert-butyldimethylsilyl)oxy)methyl)thiazole is a useful research compound. Its molecular formula is C10H18BrNOSSi and its molecular weight is 308.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a −78° C. solution of 2,4-dibromo-5-{[(tert-butyldimethylsilyl)oxy]methyl}-1,3-thiazole (2.44 g, 6.3 mmol) in anhydrous diethyl ether (120 mL) was added a solution of n-butyl lithium (2.5M in hexanes, 2.5 mL, 6.3 mmol). The reaction mixture was stirred at −78° C. for 1 hour. Water (75 mL) was added, and the mixture was warmed to room temperature then extracted with EtOAc (3×75 mL). The organic extracts were combined, dried over MgSO4, filtered, evaporated, and dried in vacuo, affording 4-bromo-5-{[(tert-butyldimethylsilyl)oxy]methyl}-1,3-thiazole (1.77 g, 90%). The product was used without further purification.